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Compound of Interest

Compound Name: Bis-Mal-Lysine-PEG4-TFP ester

Cat. No.: B3116533 Get Quote

For researchers, scientists, and drug development professionals, understanding the solubility

of crosslinking agents is paramount for successful bioconjugation, formulation, and overall

experimental reproducibility. This guide provides a comprehensive overview of the solubility

characteristics of Bis-Mal-Lysine-PEG4-TFP ester, a heterobifunctional crosslinker widely

used in the development of antibody-drug conjugates (ADCs) and other targeted therapeutics.

Core Compound Properties
Bis-Mal-Lysine-PEG4-TFP ester is a unique molecule featuring two maleimide groups and

one amine-reactive 2,3,5,6-tetrafluorophenyl (TFP) ester. The maleimide groups selectively

react with sulfhydryl (thiol) groups, while the TFP ester efficiently acylates primary and

secondary amines. A hydrophilic polyethylene glycol (PEG4) spacer enhances the solubility

and flexibility of the linker, making it a versatile tool in bioconjugation.

Quantitative Solubility Data
Precise solubility is critical for preparing stock solutions and reaction mixtures. The following

table summarizes the available quantitative and qualitative solubility data for Bis-Mal-Lysine-
PEG4-TFP ester in various solvents.
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Solvent
Quantitative
Solubility

Molar
Concentration
(mM)

Remarks

Dimethyl Sulfoxide

(DMSO)
100 mg/mL[1] 118.52 mM[1]

Ultrasonic assistance

may be required for

complete dissolution.

[1] The compound is

hygroscopic, and use

of newly opened

DMSO is

recommended.[1]

Formulation (10%

DMSO, 40% PEG300,

5% Tween-80, 45%

Saline)

≥ 2.5 mg/mL[1][2] 2.96 mM[1][2]
This formulation yields

a clear solution.[1][2]

Methylene Chloride

(DCM)
Soluble Not available

Qualitative data from

supplier information.

Acetonitrile (ACN) Soluble Not available
Qualitative data from

supplier information.

Dimethylacetamide

(DMAC)
Soluble Not available

Qualitative data from

supplier information.

It is important to note that for many common laboratory solvents, only qualitative solubility data

is publicly available from suppliers. The PEG spacer generally imparts good aqueous solubility

to molecules, but the overall solubility of Bis-Mal-Lysine-PEG4-TFP ester in purely aqueous

buffers may be limited and should be determined empirically for specific applications.

Experimental Protocol: Determination of Solubility
To ascertain the precise solubility of Bis-Mal-Lysine-PEG4-TFP ester in a specific solvent or

buffer system, the following protocol can be adapted.

Objective: To determine the saturation solubility of Bis-Mal-Lysine-PEG4-TFP ester in a

chosen solvent.
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Materials:

Bis-Mal-Lysine-PEG4-TFP ester

Solvent of interest (e.g., Water, PBS, Ethanol, DMF)

Vortex mixer

Thermostatic shaker or incubator

Microcentrifuge

Calibrated analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solutions:

Weigh out an excess amount of Bis-Mal-Lysine-PEG4-TFP ester into several vials.

Add a precise volume of the chosen solvent to each vial to create a slurry.

Equilibration:

Tightly cap the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

Allow the solutions to equilibrate for a sufficient period (typically 24-48 hours) to ensure

saturation is reached. Continuous agitation is recommended.

Phase Separation:
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After equilibration, centrifuge the vials at a high speed (e.g., 10,000 x g) for 15-20 minutes

to pellet the excess, undissolved solid.

Sample Preparation for Analysis:

Carefully aspirate a known volume of the clear supernatant without disturbing the pellet.

Dilute the supernatant with a known volume of the solvent to bring the concentration within

the linear range of the analytical method.

Quantification:

Analyze the diluted supernatant using a pre-validated HPLC method or UV-Vis

spectrophotometry to determine the concentration of the dissolved compound. A standard

curve of known concentrations of Bis-Mal-Lysine-PEG4-TFP ester should be prepared in

the same solvent for accurate quantification.

Calculation:

Calculate the solubility by multiplying the measured concentration by the dilution factor.

The result can be expressed in mg/mL or mol/L.

Visualization of Applications
The unique tripartite structure of Bis-Mal-Lysine-PEG4-TFP ester lends itself to various

applications in bioconjugation and drug delivery. The following diagrams illustrate some of

these key uses.
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Components

Conjugation Steps

Final Product

Antibody

1. Amine Reaction
(TFP ester + Lysine on Antibody)

Lysine Residue

Bis-Mal-Lysine-PEG4-TFP Ester

2. Sulfhydryl Reaction
(Maleimide + Reduced Disulfide on Antibody)

Drug Payload

Thiol Group

Antibody-Drug Conjugate (ADC)

Click to download full resolution via product page

Workflow for Antibody-Drug Conjugate (ADC) Synthesis.

This diagram illustrates the sequential reaction steps for creating an ADC. The TFP ester of the

linker reacts with lysine residues on the antibody, followed by the reaction of the maleimide

groups with thiol groups on a drug payload or on the antibody itself after reduction of disulfide

bonds.
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Reactants

Conjugation Pathway

Resulting Conjugate

Protein/Peptide 1
(with Thiol Group)

Maleimide-Thiol Reaction

Bis-Mal-Lysine-PEG4-TFP Ester

TFP Ester-Amine Reaction

Protein/Peptide 2
(with Amine Group)

Crosslinked Protein/Peptide Complex

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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